UNC2170 (maleate)
Description
p53-Binding protein 1 (53BP1) binds to dimethylated lysine 20 on histone 4 (H4K20me2) via tandem tudor domains on a 53BP1 homodimer. This interaction is an important part of the DNA damage response. UNC2170 is a micromolar ligand of 53BP1 that binds to a pocket formed by the tandem tudor domains. It displays at least 17-fold selectivity for 53BP1 over other methyl-lysine binding proteins. UNC2170 functions as a 53BP1 antagonist in cellular lysates and shows cellular activity by suppressing class switch recombination, a process which requires a functional 53BP1 tudor domain.
Scientific Research Applications
Anticancer Applications
- ER Maleate as an Anticancer Agent for Oral Cancer : UNC2170 (maleate), referred to as ER maleate, was investigated for its efficacy against oral squamous cell carcinoma (OSCC). It demonstrated potential as a novel anticancer agent, showing abilities to induce cell apoptosis, inhibit cell proliferation, and sensitize cancer cells to platinum drugs. The research highlighted the modulation of polo-like kinase 1 (PLK1) and spleen tyrosine kinase (Syk) expressions by ER maleate, correlating these expressions with disease prognosis in oral SCC patients (Fu, 2015).
Pharmaceutical Applications
- Maleate in Malaria Treatment : A study on arterolane (RBx 11160) maleate, a synthetic trioxolane antimalarial compound, examined its pharmacokinetics and pharmacodynamics. The study focused on determining the relationship between these parameters and the drug's therapeutic efficacy in treating P. falciparum malaria (Gautam et al., 2011).
Biotechnology and Bioengineering
- Maleate Production in Engineered Escherichia coli : A novel biosynthetic pathway for maleate production was developed in engineered Escherichia coli, using glycerol as a starting material. This approach provided an alternative to chemical synthesis, demonstrating a significant improvement in maleate titer and offering a potential for industrial-level synthesis of maleate (Sheng et al., 2021).
Chemistry and Chemical Engineering
Chemical Properties and Applications of Maleate : A study on the electrophile response element-mediated induction of the cystine/glutamate exchange transporter gene expression investigated the use of diethyl maleate. This research provides insights into the chemical behavior of maleate compounds and their potential applications in various chemical processes (Sasaki et al., 2002).
Synthesis and Structure of Carboxylates : Research on 1-benzhydrylpiperazinium carboxylates with maleate focused on their synthesis, crystal structure, and spectral characteristics. This study contributes to understanding the chemical structure and properties of maleate compounds in coordination chemistry (Wacharine et al., 2015).
properties
Product Name |
UNC2170 (maleate) |
|---|---|
Molecular Formula |
C14H21BrN2O · C4 |
synonyms |
3-bromo-N-[3-[(1,1-dimethylethyl)amino]propyl]-benzamide, 2Z-butenedioate |
Origin of Product |
United States |
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